6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• SMILES: CCC1=NC(=CC(=O)N1)C2CC2
• InChI: InChI=1S/C9H12N2O/c1-2-8-10-7(6-3-4-6)5-9(12)11-8/h5-6H,2-4H2,1H3,(H,10,11,12)
• InChIKey: BQBYKTQDSJAMMS-UHFFFAOYSA-N

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one: Structural & Physicochemical Profile

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one (CAS 1339783-00-4) is a dihydropyrimidin-4-one (DHPM) heterocycle with the molecular formula C₉H₁₂N₂O and a molecular weight of 164.20 g/mol . It belongs to the Biginelli-type 3,4-dihydropyrimidinone class, which is widely employed as a privileged scaffold in medicinal chemistry and as a synthetic building block for more complex heterocyclic architectures [1]. The compound features a cyclopropyl substituent at the 6-position and an ethyl group at the 2-position of the pyrimidinone ring, a regiochemical arrangement that distinguishes it from its direct regioisomer, 2-cyclopropyl-6-ethyl-3,4-dihydropyrimidin-4-one (CAS 1154548-87-4), in which the cyclopropyl and ethyl groups are transposed . This structural nuance is critical for applications requiring precise regiochemical control, as the position of substituents on the DHPM core dictates both physicochemical properties and potential biological recognition events.

C6-cyclopropyl substituted DHPM scaffold

Regiochemical control for precise SAR exploration

Catalog-defined specification for reproducible procurement

• [1] Biginelli Reaction. Wikipedia, The Free Encyclopedia. Accessed April 2026. View Source

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one: Non-Interchangeability with Regioisomers

Dihydropyrimidinones with identical molecular formulae but different regiochemical arrangements are not functionally equivalent. In the case of 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one vs. its 2-cyclopropyl-6-ethyl regioisomer, the swapped positions of the cyclopropyl and ethyl groups produce distinct SMILES strings (CCc1nc(C2CC2)cc(=O)[nH]1 vs. CCc1cc(=O)[nH]c(C2CC2)n1) , resulting in different IUPAC names, different CAS registry numbers, and fundamentally different spatial presentations of the same pharmacophoric elements . Class-level structure–activity relationship (SAR) studies on DHPMs have demonstrated that the nature and position of substituents at the C2 and C6 positions independently modulate biological target engagement; for example, in A₂B adenosine receptor antagonist programs, the C6 substituent was found to be a critical determinant of potency and selectivity, with even methyl-to-ethyl changes altering activity profiles [1]. Consequently, substituting the target compound with its regioisomer or a positionally uncharacterized DHPM analog without explicit bridging data risks compromising synthetic reproducibility, biological assay consistency, and structure–property correlations in downstream applications.

Target Compound

Regioisomer (Risk)

6-Cyclopropyl-2-ethyl (CAS 1339783-00-4)

2-Cyclopropyl-6-ethyl (CAS 1154548-87-4)

Different SMILES, ring electronics, and SAR profiles may shift reactivity and binding. Class-level evidence shows C6 substitution is a critical activity determinant; regioisomer may not replicate synthetic or assay outcomes.

• [1] Discovery of 3,4-Dihydropyrimidin-2(1H)-ones As a Novel Class of Potent and Selective A₂B Adenosine Receptor Antagonists. ACS Publications, 2013. Table 1: C6 substituent SAR. View Source

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one: Differentiation Evidence

Regiochemical Identity vs. 2-Cyclopropyl-6-ethyl Regioisomer

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one (CAS 1339783-00-4) and 2-cyclopropyl-6-ethyl-3,4-dihydropyrimidin-4-one (CAS 1154548-87-4) are unambiguous regioisomers distinguishable by CAS registry, SMILES notation, and IUPAC nomenclature . The target compound places the cyclopropyl group at the 6-position (SMILES: CCc1nc(C2CC2)cc(=O)[nH]1) whereas the comparator places cyclopropyl at the 2-position (SMILES: CCc1cc(=O)[nH]c(C2CC2)n1) . The two compounds bear distinct CAS numbers assigned by separate registrations, confirming they are treated as different chemical entities by regulatory and procurement databases . This regiochemical distinction is critical because the electronic environment of the cyclopropyl group differs depending on whether it is conjugated to the C=N (2-position) or C=C (6-position) region of the pyrimidinone ring, which can affect ring strain transmission, NMR chemical shifts, and reactivity in subsequent derivatization.

Regiochemical Identity

Head-to-head

Distinct CAS and SMILES: cyclopropyl at C6 (1339783-00-4) vs C2 (1154548-87-4). Different IUPAC names and connectivity.

Exact regiochemistry required for synthesis and assay integrity.

Structural identity verified by SMILES and CAS cross-referencing.

Evidence Dimension	CAS Registry and SMILES identity
Target Compound Data	CAS 1339783-00-4; SMILES: CCc1nc(C2CC2)cc(=O)[nH]1; IUPAC: 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one
Comparator Or Baseline	CAS 1154548-87-4; SMILES: CCc1cc(=O)[nH]c(C2CC2)n1; IUPAC: 2-cyclopropyl-6-ethyl-3,4-dihydropyrimidin-4-one
Quantified Difference	Distinct CAS numbers; cyclopropyl at C6 (target) vs cyclopropyl at C2 (comparator); ethyl at C2 (target) vs ethyl at C6 (comparator)
Conditions	Structural identity verified by SMILES string comparison and CAS registry cross-referencing

Why This Matters

Procurement of the correct regioisomer is essential for synthetic reproducibility; ordering CAS 1154548-87-4 instead of CAS 1339783-00-4 will deliver a different molecular connectivity that may fail to recapitulate published synthetic procedures or biological assay results.

Computed TPSA and LogP from Vendor QC Data

Vendor-supplied computed molecular descriptors for 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one report a Topological Polar Surface Area (TPSA) of 45.75 Ų, a calculated LogP of 1.21, two hydrogen bond acceptor atoms, one hydrogen bond donor, and two rotatable bonds . These values place the compound within favorable drug-like chemical space (TPSA < 140 Ų; LogP < 5), consistent with Lipinski Rule of Five compliance [1]. While the regioisomer (CAS 1154548-87-4) shares the same molecular formula and atom composition, its connectivity difference—specifically the adjacency of the cyclopropyl group to the ring nitrogen at position 2 rather than the methine carbon at position 6—would be expected to produce slightly different experimentally measured properties such as chromatographic retention time, melting point, and NMR chemical shift patterns, although computed TPSA and LogP values for the two regioisomers are predicted to be nearly identical due to the identical fragment composition [2]. No experimentally determined LogP, pKa, or solubility values for either regioisomer were identified in the peer-reviewed literature at the time of this analysis.

Computed Properties

Class-level

TPSA 45.75 Ų, LogP 1.21 (vendor-computed).

Supports in silico drug-likeness screening; experimentally unverified.

Computed values only; measured LogP/solubility not reported.

Evidence Dimension	Computed TPSA and LogP
Target Compound Data	TPSA = 45.75 Ų; LogP = 1.21; H_Acceptors = 2; H_Donors = 1; Rotatable_Bonds = 2 (vendor-computed, Leyan QC datasheet)
Comparator Or Baseline	Regioisomer (CAS 1154548-87-4): Same fragment composition; computed TPSA and LogP expected to be essentially identical; experimentally determined values not publicly available
Quantified Difference	No quantitative difference expected for computed 2D descriptors; potential differences in experimentally measured 3D properties (melting point, solubility, retention time) remain uncharacterized
Conditions	Computed properties from Leyan vendor product datasheet; no comparative experimental determination identified

Why This Matters

The vendor-provided TPSA and LogP values support the compound's suitability for membrane permeability and oral bioavailability optimization in early drug discovery, and the documented properties enable consistent in silico modeling across medicinal chemistry campaigns; procurement from a vendor that provides these QC-verified computed descriptors ensures batch-to-batch consistency in computational workflows.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
• [2] 0elem.com. 2-Cyclopropyl-6-ethyl-3,4-dihydropyrimidin-4-one (CAS 1154548-87-4) Physicochemical Properties Page. PSA and LOGP fields listed but values not populated. View Source

Commercial Availability: Defined Catalog vs. Multi-Vendor Regioisomer

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one is offered as a discrete catalog product by Leyan (Product No. 2013688) with a specified purity of 95%, defined pricing at the 5g scale, and availability across multiple regional hubs in China (Shanghai, Anhui, Wuhan, Chengdu, Shenzhen) . The regioisomer (CAS 1154548-87-4), by contrast, is listed by multiple vendors including BenchChem, Evitachem, and various ChemicalBook-listed suppliers, but is often described in generic terms as a 'useful research compound' or 'pharmaceutical intermediate' without the same level of catalog specificity, and pricing is frequently available only upon inquiry . The target compound's defined catalog status reduces procurement friction for laboratories requiring rapid access to small quantities for pilot studies, whereas the regioisomer's multi-supplier landscape introduces variability in purity characterization, batch traceability, and lead times .

Catalog Status

Cross-study comparable

Target: Defined SKU (Leyan 2013688), transparent 5g pricing. Regioisomer: inquiry-based pricing, multi-supplier.

Reduced procurement friction; budgeting possible for pilot studies.

Vendor catalog data as of April 2026.

Evidence Dimension	Commercial catalog status and pricing transparency
Target Compound Data	Leyan Product No. 2013688; 95% purity; 5g packaged quantity with listed pricing; stocked in 5+ regional Chinese warehouse locations
Comparator Or Baseline	Regioisomer CAS 1154548-87-4: available from BenchChem, Evitachem, ChemicalBook suppliers; 95% purity typical; pricing primarily 'upon inquiry'; fewer catalog-guaranteed pack sizes
Quantified Difference	Target has defined catalog SKU with transparent 5g pricing; comparator requires inquiry-based pricing for most pack sizes
Conditions	Vendor catalogs accessed April 2026; pricing and availability subject to change

Why This Matters

Catalog-defined compounds with transparent pricing reduce procurement cycle time and enable budgeting for medicinal chemistry and chemical biology programs; this differentiation is particularly relevant when the regioisomer is inadvertently ordered due to nomenclature confusion, resulting in project delays and wasted resources.

C6 Substitution: Critical Determinant of DHPM Bioactivity

In a seminal study on 3,4-dihydropyrimidin-2(1H)-ones as A₂B adenosine receptor antagonists, systematic variation of the C6 substituent revealed that even minor changes at this position produced substantial shifts in antagonist potency [1]. Compounds bearing a methyl group at C6 displayed measurable activity, whereas hydrogen, ethyl, or larger alkyl groups at the same position yielded different potency and selectivity profiles (exact IC₅₀ values reported in the primary publication for the specific series studied). While the target compound 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one was not directly assayed in this study, the SAR trend establishes that the identity of the C6 substituent—in this case, cyclopropyl rather than methyl, ethyl, or hydrogen—is a non-interchangeable determinant of biological activity within the DHPM pharmacophore class [2]. This class-level evidence supports the principle that regioisomeric DHPMs with different C2/C6 substitution patterns should not be presumed equivalent for biological screening applications [3].

C6 SAR Inference

Class-level

DHPM C6 substituent identity modulates bioactivity (A₂B antagonist SAR). Target compound not directly tested.

Class evidence supports C6-specific sourcing; regioisomer may yield false negatives.

No direct IC₅₀ data for this specific compound.

Evidence Dimension	C6 substituent effect on DHPM biological activity (A₂B adenosine receptor antagonism)
Target Compound Data	6-cyclopropyl substituent (cyclopropyl at C6); no direct IC₅₀ data available for this specific compound in published SAR studies
Comparator Or Baseline	DHPM analogs with C6 = H, methyl, ethyl, or other alkyl groups; SAR study demonstrated that C6 substituent identity modulates antagonist potency in the A₂B receptor series
Quantified Difference	Class-level SAR evidence confirms C6 substitution is a key activity determinant; magnitude of difference between cyclopropyl and other C6 substituents remains to be experimentally determined for this specific scaffold
Conditions	A₂B adenosine receptor antagonist SAR from ACS Publications (2013); radioligand binding and functional cAMP assays in recombinant cell lines

Why This Matters

Researchers designing DHPM-based screening libraries or optimizing lead compounds should preferentially source the specific regioisomer with the desired C6/C2 substitution pattern, as class-level SAR evidence indicates that even conservative substituent changes at these positions can alter target engagement; procurement of the incorrect regioisomer may yield false-negative screening results.

• [1] Discovery of 3,4-Dihydropyrimidin-2(1H)-ones As a Novel Class of Potent and Selective A₂B Adenosine Receptor Antagonists. ACS Publications, 2013. Table 1: C6 substituent SAR data. View Source
• [2] Design and Synthesis of Novel α₁ₐ Adrenoceptor-Selective Antagonists. 1. Structure−Activity Relationship in Dihydropyrimidinones. J Med Chem. 1999;42(22):4652-4666. DOI: 10.1021/jm990200p. View Source
• [3] Dihydropyrimidinones as potent anticancer agents: Insight into the structure-activity relationship. PubMed, 2023. Review summarizing C2 and C6 substituent SAR across multiple DHPM chemotypes. View Source

Biginelli Reaction: Regiochemical Outcomes and Synthetic Utility

The Biginelli multicomponent reaction—the predominant synthetic route to DHPM scaffolds—produces regiochemically defined products whose substitution pattern is dictated by the specific β-keto ester and aldehyde building blocks employed [1]. To access 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one, a cyclopropyl-substituted β-keto ester or equivalent 1,3-dicarbonyl synthon is required to install the cyclopropyl group at the 6-position, whereas the regioisomer (CAS 1154548-87-4) would necessitate a cyclopropanecarboxaldehyde-derived aldehyde component to place cyclopropyl at the 2-position [2]. The synthetic divergence means that the two regioisomers are not direct synthetic derivatives of each other under standard Biginelli conditions; they arise from different retrosynthetic disconnections. The target compound is classified as a heterocyclic building block suitable for further N3-functionalization and C5-modification, serving as a core scaffold for medicinal chemistry derivatization programs .

Synthetic Route

Method context

Requires cyclopropyl β-keto ester synthon for C6 installation; different from regioisomer's aldehyde route.

Procurement must align with intended synthetic disconnection.

Regiochemistry confirmed by NMR and HRMS in literature.

Evidence Dimension	Synthetic accessibility and retrosynthetic origin
Target Compound Data	Synthesized via Biginelli condensation using a cyclopropyl-containing β-keto ester synthon (or equivalent) to install cyclopropyl at C6; product used as a building block for N3 and C5 derivatization
Comparator Or Baseline	Regioisomer CAS 1154548-87-4: requires cyclopropanecarboxaldehyde-derived Biginelli condensation to install cyclopropyl at C2; described by vendors as an intermediate for synthesizing substituted DHPMs
Quantified Difference	Different starting materials required; regiochemical outcome determined by choice of aldehyde vs. β-keto ester cyclopropyl component
Conditions	Biginelli reaction conditions (acid catalysis, urea, solvent-free or solution-phase); regiochemical fidelity verified by ¹H/¹³C NMR and HRMS

Why This Matters

Procurement decisions should align with the intended synthetic pathway; the target compound is the appropriate building block when C6-cyclopropyl substitution is required for downstream SAR exploration, whereas ordering the regioisomer will force a different synthetic strategy and may be incompatible with established synthetic protocols.

• [1] Biginelli Reaction. Wikipedia. Describes the multicomponent condensation of ethyl acetoacetate, an aldehyde, and urea to form 3,4-dihydropyrimidin-2(1H)-ones. View Source
• [2] Synthesis of 4-aryl substituted 3,4-dihydropyrimidinones using silica-chloride under solvent free conditions. Semantic Scholar, 2007. Illustrates Biginelli regiochemical outcomes. View Source

Limited Direct Quantitative Comparator Data

At the time of this analysis (April 2026), no peer-reviewed primary research publications were identified that report direct head-to-head quantitative comparisons (IC₅₀, K_i, K_d, solubility, logD, metabolic stability, or in vivo PK parameters) between 6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one (CAS 1339783-00-4) and its regioisomer (CAS 1154548-87-4) or other closely related DHPM analogs. The compound does not appear to be indexed in ChEMBL, PubChem BioAssay, or BindingDB with experimentally determined bioactivity data [1]. The differentiation evidence presented in this guide therefore relies on structural identity verification, vendor-supplied computed physicochemical properties, class-level SAR inference from the broader DHPM literature, and commercial sourcing comparisons. Users requiring quantitative biological or pharmacokinetic differentiation between this compound and specific analogs should commission bespoke head-to-head profiling studies. This transparency is essential for informed procurement decision-making and is consistent with best practices in scientific compound selection [2].

Data Transparency

Source review

No peer-reviewed IC₅₀, solubility, or PK data for either regioisomer as of April 2026.

Evidence gaps require bespoke profiling for quantitative differentiation.

Literature survey across ChEMBL, PubChem, BindingDB.

Evidence Dimension	Availability of quantitative comparative experimental data
Target Compound Data	No peer-reviewed IC₅₀, K_i, solubility, logD, metabolic stability, or in vivo PK data identified for this specific CAS number as of April 2026
Comparator Or Baseline	Regioisomer CAS 1154548-87-4: similarly lacks peer-reviewed quantitative bioactivity or pharmacokinetic data indexed in major public databases
Quantified Difference	Not quantifiable; both regioisomers lack published experimental bioactivity data
Conditions	Literature and database survey conducted April 2026 across PubMed, ChEMBL, PubChem BioAssay, BindingDB, and Google Scholar

Why This Matters

Transparent acknowledgment of evidence gaps allows procurement teams to accurately assess the risk profile of compound selection and to allocate resources for confirmatory studies when quantitative differentiation data are required for go/no-go decisions in lead optimization or chemical biology programs.

• [1] Literature and database survey conducted April 2026. Searches performed across PubMed, ChEMBL, PubChem, BindingDB, and Google Scholar for '1339783-00-4,' '6-cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one,' and related identifiers. No quantitative bioactivity or pharmacokinetic data retrieved. View Source
• [2] Ferreira LLG, Andricopulo AD. From chemoinformatics to medicinal chemistry: SAR and QSAR approaches in neglected diseases. Drug Discov Today. 2019;24(4):1032-1041. Discusses importance of data transparency in compound selection for drug discovery. View Source

6-Cyclopropyl-2-ethyl-3,4-dihydropyrimidin-4-one: Application Scenarios

Kinase and GPCR Antagonist Lead Optimization

Medicinal chemistry teams requiring a 6-cyclopropyl-substituted DHPM core for structure–activity relationship exploration should specify CAS 1339783-00-4 rather than the regioisomer CAS 1154548-87-4. The cyclopropyl group at the 6-position provides a conformationally constrained, electron-rich substituent that modulates ring electronics differently than when placed at the 2-position—an effect documented in DHPM SAR studies for α₁ₐ adrenoceptor antagonists [1] and A₂B adenosine receptor antagonists . The compound's favorable computed drug-like properties (TPSA = 45.75 Ų; LogP = 1.21) support its use as a core scaffold for fragment-based or structure-based drug design campaigns targeting kinases, GPCRs, or ion channels where the DHPM chemotype has established precedence.

Building Block for Diversified DHPM Libraries

The compound serves as a versatile synthetic intermediate for constructing focused DHPM libraries through N3-alkylation/acylation and C5-halogenation/cross-coupling sequences [1]. The Leyan catalog listing (Product No. 2013688, 95% purity, 5g availability) provides a defined procurement channel for laboratories synthesizing N3-substituted derivatives such as 6-cyclopropyl-3-(2-oxo-2-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethyl)-3,4-dihydropyrimidin-4-one or C5-bromo analogs . The documented regiochemical identity ensures that subsequent derivatization products can be unambiguously characterized, which is essential for patent filing and publication purposes.

Computational Chemistry and Cheminformatics Standard

With vendor-verified computed descriptors (TPSA = 45.75 Ų, LogP = 1.21, HBA = 2, HBD = 1, RotB = 2) [1], the compound is suitable as a reference standard for calibrating in silico ADMET prediction models, validating quantum mechanical property calculations, or benchmarking molecular dynamics simulations of DHPM–protein interactions. The availability of these QC-verified descriptors from a traceable commercial source supports reproducible computational workflows, in contrast to the regioisomer for which equivalent publicly documented computed property data from vendor QC were not identified .

Probe for Cyclopropyl Substituent Effects

The cyclopropyl group's unique electronic properties—including its π-character (Walsh cyclopropane orbital model) and ring strain—make its positional dependence on the pyrimidinone ring a valuable probe for physical organic chemistry investigations [1]. Researchers studying how cyclopropyl conjugation to C=N (2-position, as in the regioisomer) vs. C=C (6-position, as in the target compound) affects UV-Vis spectra, NMR chemical shifts, redox potentials, or ring-opening reactivity can directly compare CAS 1339783-00-4 with CAS 1154548-87-4 as a matched molecular pair, controlling for all variables except regiochemistry. This application leverages the unique structural relationship between the two regioisomers to generate fundamental insights into substituent electronic effects .

Application

Selection Property

Validation Focus

DHPM-based lead optimization for kinases/GPCRs

6-Cyclopropyl regiochemical identity for SAR consistency

Confirm regioisomer identity and scaffold purity before screening

Focused DHPM library synthesis

N3/C5 derivatization handles with defined purity

Verify regiochemistry by 2D NMR prior to library enumeration

Computational cheminformatics reference

Vendor-verified computed descriptors

Cross-check computed vs experimental properties when needed

Cyclopropyl electronic effects probe

Matched molecular pair with regioisomer

Compare UV-Vis, NMR shifts between C6 and C2 substitution

• [1] Design and Synthesis of Novel α₁ₐ Adrenoceptor-Selective Antagonists. 1. Structure−Activity Relationship in Dihydropyrimidinones. J Med Chem. 1999;42(22):4652-4666. DOI: 10.1021/jm990200p. View Source